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Compound of Interest

(2,3,5-

Trifluorophenyl)methanamine

Cat. No.: B1306604

Compound Name:

An In-Depth Technical Guide to the Safe Handling of (2,3,5-Trifluorophenyl)methanamine

Introduction

(2,3,5-Trifluorophenyl)methanamine, also known as 2,3,5-Trifluorobenzylamine, is a
fluorinated organic compound utilized in various laboratory and manufacturing applications,
including as a building block in the synthesis of more complex molecules in the pharmaceutical
and agrochemical industries. Its chemical structure, featuring a trifluorinated phenyl ring,
imparts unique properties that are valuable in drug development and materials science.
However, these same properties necessitate a thorough understanding of its potential hazards.

This guide serves as a technical resource for researchers, scientists, and drug development
professionals, providing a comprehensive overview of the safety data associated with (2,3,5-
Trifluorophenyl)methanamine. The information herein is synthesized from authoritative
Safety Data Sheets (SDS) to ensure a high degree of accuracy and trustworthiness, enabling
laboratory personnel to implement field-proven safety protocols. The core directive of this
document is to move beyond mere compliance and foster a deep, causal understanding of the
material's hazards and the rationale behind each safety recommendation.

GHS Hazard Profile and Classification

The primary and most critical hazard associated with (2,3,5-Trifluorophenyl)methanamine is
its corrosive nature. According to aggregated GHS data submitted to the European Chemicals
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Agency (ECHA), the compound is classified as causing severe skin burns and eye damage[1].
This classification underscores the potential for irreversible tissue damage upon contact and
dictates the stringent handling protocols detailed in this guide.

In addition to its corrosive properties, some safety data sheets indicate that it may cause
respiratory irritation upon inhalation[2]. Therefore, exposure via all routes—dermal, ocular, and
respiratory—must be meticulously controlled.

Table 1: GHS Classification for (2,3,5-Trifluorophenyl)methanamine

GHS Classification

Description Source
Element
Pictogram Corrosion [1]
Signal Word Danger [1]

H314: Causes severe skin
Hazard Statement [1]
burns and eye damage.

Skin Corrosion / Irritation

Hazard Class [1]
(Category 1C)
N May cause respiratory
Additional Hazard T [2]
irritation.

o Expert Insight: A "Category 1C" skin corrosion classification signifies that the substance can
cause full-thickness destruction of skin tissue after an exposure of up to 4 hours. For
laboratory personnel, this means that even brief, seemingly minor contact can lead to severe
and permanent injury. The self-validating principle here is to treat any potential contact as a
serious incident and to be equipped with the appropriate emergency response measures at
all times.

Emergency First-Aid Protocols

Immediate and appropriate first aid is critical to mitigating injury in the event of an accidental
exposure. The following protocols are based on standard emergency procedures for corrosive
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materials. All laboratory personnel must be familiar with the location and operation of
emergency eyewash stations and safety showers.

A general advisory for any exposure is to consult a physician and show them the Safety Data
Sheet for the substance[2].

Exposure Occurs action_node

Identify Route
of Exposure

decision_node

Eye Contact Skin Contact Inhalation Ingestion
Y Y
action_node_eye ( action_node_inhalation ) action_node_ingestion
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Caption: Emergency First-Aid Decision Workflow for (2,3,5-Trifluorophenyl)methanamine

Exposure.
Step-by-Step Methodologies:

e In Case of Eye Contact: Immediately flush the eyes thoroughly with plenty of water for at
least 15 minutes, holding the eyelids open. Remove contact lenses if present and easy to do.
An urgent consultation with a physician is mandatory[2].
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» In Case of Skin Contact: Immediately wash the affected area with soap and plenty of water.
Remove all contaminated clothing and shoes. A physician should be consulted[?2].

« If Inhaled: Move the person to an area with fresh air. If the individual is not breathing, trained
personnel should administer artificial respiration. Consult a physician[2].

« If Swallowed: Rinse the mouth with water. Never give anything by mouth to a person who is
unconscious. Do not induce vomiting. Seek immediate medical attention[?2].

Safe Handling and Personal Protective Equipment
(PPE)

The cornerstone of safety when working with this compound is preventing contact. This is
achieved through a combination of engineering controls and a robust personal protective
equipment (PPE) regimen.

Engineering Controls: Work should be conducted in a well-ventilated area to prevent the
buildup of vapors. The use of a certified chemical fume hood is strongly recommended to avoid
breathing vapors, mist, or gas[2]. Eyewash stations and safety showers must be in close
proximity to the workstation.

Personal Protective Equipment (PPE) Protocol: A self-validating PPE protocol ensures that all
potential routes of exposure are protected. The selection of PPE is not merely a checklist but a
response to the specific hazards of the compound.
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Caption: Required Personal Protective Equipment (PPE) for Handling the Compound.

o Eye and Face Protection: Wear chemical safety goggles that conform to NIOSH (US) or EN
166 (EU) standards. A face shield should be used in situations where splashing is a

significant risk.
e Hand Protection: Wear suitable chemical-resistant gloves. Wash and dry hands after use.

o Body Protection: A laboratory coat is mandatory. For tasks with a higher risk of exposure, a

full protective suit may be necessary.
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Respiratory Protection: The appropriate level of respiratory protection depends on the
potential for airborne exposure. For nuisance levels, a P95 (US) or P1 (EU EN 143) particle
respirator is advised. For higher-level protection or in situations with inadequate ventilation,
use a respirator with OV/AG/P99 (US) or ABEK-P2 (EU EN 143) cartridges[2]. All respirators
and their components must be tested and approved under relevant government standards
such as NIOSH or CENJ2].

Fire and Explosion Hazard Data

While not classified as flammable, (2,3,5-Trifluorophenyl)methanamine will burn and

presents specific hazards in a fire situation.

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide to extinguish flames[?2].

Specific Hazards from Combustion: Thermal decomposition can release hazardous and toxic
gases. These include carbon oxides (CO, CO2), nitrogen oxides (NOx), and hydrogen
fluoride gas|2].

Advice for Firefighters: In the event of a fire, wear a self-contained breathing apparatus
(SCBA) and full protective gear if necessary[2].

Accidental Release and Disposal Procedures

Accidental Release Measures: The primary objective during a spill is to contain the material

safely and prevent it from entering the environment.

Evacuate: Evacuate personnel to safe areas[2].
Ventilate: Ensure adequate ventilation.
Don PPE: Wear the full personal protective equipment as described in Section 3.

Containment: Pick up and arrange disposal without creating dust[2]. Sweep up the material
and shovel it into a suitable, closed container for disposal[2].

Environmental Protection: Do not allow the product to enter drains or waterways[2].
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Waste Disposal: Disposal of (2,3,5-Trifluorophenyl)methanamine and its containers must be
conducted in accordance with all applicable federal, state, and local environmental regulations.

Physical and Chemical Properties

A comprehensive toxicological investigation of this compound has not been completed[2]. The
available physical and chemical data are summarized below.

Table 2: Physical and Chemical Properties

Property Value Source

Molecular Formula C7HeFsN [2]

Molecular Weight 161.12 g/mol [2]

CAS Number 244022-72-8 [2]
Conclusion

(2,3,5-Trifluorophenyl)methanamine is a valuable chemical intermediate whose utility is
matched by its significant hazards. Its classification as a corrosive substance that causes
severe skin burns and eye damage demands the highest level of respect and care in the
laboratory. The information presented in this guide, from GHS classification to emergency
protocols and PPE requirements, provides the necessary framework for its safe use. By
understanding the causality behind these safety measures, researchers and scientists can
establish a self-validating system of protocols that protects both themselves and their
colleagues, ensuring that scientific advancement does not come at the cost of personal safety.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [(2,3,5-Trifluorophenyl)methanamine safety data sheet
(SDS) information]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1306604+#2-3-5-trifluorophenyl-methanamine-safety-
data-sheet-sds-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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